1-cycloheptyl-4-(phenylacetyl)piperazine

• IUPAC Name: 1-(4-cycloheptylpiperazin-1-yl)-2-phenylethanone
• InChI: InChI=1S/C19H28N2O/c22-19(16-17-8-4-3-5-9-17)21-14-12-20(13-15-21)18-10-6-1-2-7-11-18/h3-5,8-9,18H,1-2,6-7,10-16H2
• InChI Key: XSJJEUVFTXGUID-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCN(CC2)C(=O)CC3=CC=CC=C3
• Molecular Formula: C19H28N2O
• Molecular Weight: 300.4 g/mol

Description

1-cycloheptyl-4-(phenylacetyl)piperazine, also known as TFMPP (trifluoromethylphenylpiperazine), is a synthetic compound that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has since been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

1-cycloheptyl-4-(phenylacetyl)piperazine acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are G protein-coupled receptors that activate intracellular signaling pathways upon binding to serotonin. 1-cycloheptyl-4-(phenylacetyl)piperazine can activate these receptors to a certain degree, but not as strongly as serotonin itself. 1-cycloheptyl-4-(phenylacetyl)piperazine can also bind to other receptors, such as the dopamine D2 receptor and the sigma-1 receptor, but with lower affinity.
Biochemical and Physiological Effects
1-cycloheptyl-4-(phenylacetyl)piperazine has been shown to have various biochemical and physiological effects in animal studies. It can increase serotonin and dopamine release in the brain, as well as increase the expression of certain genes involved in neuronal plasticity. 1-cycloheptyl-4-(phenylacetyl)piperazine can also alter the activity of certain brain regions, such as the prefrontal cortex and the amygdala, which are involved in emotional processing and decision-making.

Advantages and Limitations for Lab Experiments

1-cycloheptyl-4-(phenylacetyl)piperazine has several advantages for lab experiments. It is a relatively stable and easy-to-handle compound, and its effects on the serotonin system are well-characterized. 1-cycloheptyl-4-(phenylacetyl)piperazine can also be used in combination with other compounds, such as selective serotonin reuptake inhibitors (SSRIs), to study the interactions between different neurotransmitter systems. However, 1-cycloheptyl-4-(phenylacetyl)piperazine also has some limitations. It has a relatively short half-life in the body, which can make it difficult to study its long-term effects. 1-cycloheptyl-4-(phenylacetyl)piperazine can also have off-target effects on other receptors, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 1-cycloheptyl-4-(phenylacetyl)piperazine. One direction is to investigate its potential therapeutic applications, such as in the treatment of anxiety disorders or drug addiction. Another direction is to study its interactions with other compounds, such as SSRIs or psychedelics, to better understand the complex interactions between different neurotransmitter systems. Finally, future research could focus on developing more selective and potent compounds that target the serotonin system with fewer off-target effects.

Synthesis Methods

The synthesis of 1-cycloheptyl-4-(phenylacetyl)piperazine involves the reaction of phenylacetic acid with cycloheptanone to form 1-phenylcycloheptanone. This intermediate is then reacted with trifluoromethyl iodide and piperazine to form 1-cycloheptyl-4-(phenylacetyl)piperazine. The purity of 1-cycloheptyl-4-(phenylacetyl)piperazine can be improved by recrystallization and column chromatography.

Scientific Research Applications

1-cycloheptyl-4-(phenylacetyl)piperazine has been used in scientific research as a tool to study the serotonin system in the brain. It acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. 1-cycloheptyl-4-(phenylacetyl)piperazine has been used in animal studies to investigate the role of these receptors in various behaviors, such as aggression, social interaction, and drug addiction.